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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive guide for the safe handling and use of

Tetrabutylgermane (Ge(C₄H₉)₄) in a laboratory setting. Tetrabutylgermane is an

organometallic compound that requires careful handling due to its potential hazards. These

protocols are designed to minimize risks and ensure the safety of laboratory personnel.

Properties of Tetrabutylgermane
Tetrabutylgermane is a colorless to light yellow liquid.[1][2] Its key physical and chemical

properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₁₆H₃₆Ge [3]

Molecular Weight 301.1 g/mol [3][4]

Appearance Colorless to light yellow liquid [1][2]

Density 0.93 g/mL at 25 °C [3]

Boiling Point >100 °C (lit.) [3]

Flash Point >110 °C / >230 °F [1][3]

Refractive Index n20/D 1.455 (lit.) [3]

Solubility Insoluble in water. [5]

Hazards and Safety Precautions
Tetrabutylgermane is classified as a hazardous substance. The primary hazards are

summarized in the GHS classification table below. All personnel handling this compound must

be thoroughly familiar with these hazards and the associated safety precautions.

GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
Warning

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled
Warning

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
Warning

Source: Aggregated GHS information from multiple sources.[4]

Incompatible Materials
Tetrabutylgermane is incompatible with strong oxidizing agents.[1] Contact with these

materials should be avoided to prevent vigorous reactions.

Tetrabutylgermane Incompatible Materials reacts with Strong Oxidizing Agents

Click to download full resolution via product page

Incompatible materials for Tetrabutylgermane.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Tetrabutylgermane. The minimum

required PPE includes:
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Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Nitrile gloves. Double-gloving is recommended.

Body Protection: A flame-retardant lab coat.

Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is

a risk of inhalation, a respirator with an appropriate cartridge should be used.

Experimental Protocols
Due to its air-sensitive nature, Tetrabutylgermane should be handled under an inert

atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

General Handling Workflow
The following workflow outlines the general steps for safely handling Tetrabutylgermane in a

laboratory setting.
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Start: Prepare for Handling

Prepare Inert Atmosphere
(Glovebox or Schlenk Line)

Don Appropriate PPE

Transfer Tetrabutylgermane
(Use Syringe/Cannula)

Perform Reaction/
Procedure

Quench Reaction (if necessary)

Aqueous Workup/
Purification

Segregate & Dispose of Waste

Decontaminate & Clean Glassware

End

Click to download full resolution via product page

Workflow for handling Tetrabutylgermane.
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Storage
Tetrabutylgermane should be stored in a tightly sealed container under an inert atmosphere.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition and

incompatible materials.

Spill and Emergency Procedures
In the event of a spill, follow the procedures outlined in the decision tree below.

Tetrabutylgermane Spill

Small Spill
(<100 mL)

 Assess Size 

Large Spill
(>100 mL)

 Assess Size 

Absorb with Inert Material
(e.g., Vermiculite, Sand) Evacuate Area

Alert Supervisor &
EH&SCollect into a Sealed Container

Decontaminate Spill Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Decision tree for Tetrabutylgermane spill response.
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First Aid Measures:

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[2]

In case of skin contact: Wash off immediately with soap and plenty of water while removing

all contaminated clothing and shoes. Get medical attention.[1][2]

In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.[1][2]

If inhaled: Remove from exposure and move to fresh air. If not breathing, give artificial

respiration. Get medical attention.[1][2]

Waste Disposal
All waste containing Tetrabutylgermane must be treated as hazardous waste.

Protocol for Waste Disposal:

Segregation: Collect all liquid and solid waste contaminated with Tetrabutylgermane in a

dedicated, properly labeled, and sealed container. Do not mix with other waste streams.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Tetrabutylgermane," and the associated hazards (Flammable, Toxic).

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Disclaimer: The information provided in this document is intended for use by trained laboratory

personnel. All procedures should be performed in a controlled laboratory setting with

appropriate safety measures in place. The user is responsible for conducting a thorough risk

assessment before handling Tetrabutylgermane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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